Cas no 77803-55-5 (Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]-)

Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]- structure
77803-55-5 structure
Product Name:Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]-
CAS No:77803-55-5
MF:C13H15N3O5S
MW:325.34030175209
CID:578561
PubChem ID:3060187
Update Time:2025-04-19

Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[3-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-5-yl]thio]-
    • 2-[[5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetic acid
    • 77803-55-5
    • SCHEMBL14907788
    • 5-(3,4,5-Trimetossifenil)-3-carbossimetiltio-4H-1,2,4-triazolo [Italian]
    • 5-(3,4,5-Trimetossifenil)-3-carbossimetiltio-4H-1,2,4-triazolo
    • CHEMBL3717146
    • BRN 5352207
    • Acetic acid, ((5-(3,4,5-trimethoxyphenyl)-1H-1,2,4-triazol-3-yl)thio)-
    • DTXSID00228429
    • Inchi: 1S/C13H15N3O5S/c1-19-8-4-7(5-9(20-2)11(8)21-3)12-14-13(16-15-12)22-6-10(17)18/h4-5H,6H2,1-3H3,(H,17,18)(H,14,15,16)
    • InChI Key: IJKVCIZBPFDIKY-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NNC(C2C=C(C(=C(C=2)OC)OC)OC)=N1

Computed Properties

  • Exact Mass: 325.073
  • Monoisotopic Mass: 325.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 161-162 ºC (ethanol )
  • Boiling Point: 583.5°Cat760mmHg
  • Flash Point: 306.7°C
  • Refractive Index: 1.627
  • Solubility: Very slightly soluble (0.49 g/l) (25 º C),
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